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Compound of Interest

Compound Name:
2-Bromo-3,5-dichloroisonicotinic

acid

Cat. No.: B1272027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available data for 2-Bromo-3,5-
dichloroisonicotinic acid. As of this writing, detailed experimental studies, including specific

synthesis protocols and biological activity, have not been published in peer-reviewed literature

or patent filings. The information presented is based on data from chemical suppliers and

general knowledge of related compounds.

Core Properties
2-Bromo-3,5-dichloroisonicotinic acid is a halogenated pyridine carboxylic acid derivative.

Such scaffolds are of interest in medicinal chemistry due to the diverse biological activities

exhibited by related isonicotinic acid analogs. The compound is a solid at room temperature.[1]

Physicochemical Data
The quantitative properties of 2-Bromo-3,5-dichloroisonicotinic acid are summarized below.

Data is aggregated from publicly available sources provided by chemical suppliers.
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Property Value Source

CAS Number 343781-56-6 [2][3]

Molecular Formula C₆H₂BrCl₂NO₂ [2][3]

Molecular Weight 270.896 g/mol [2]

IUPAC Name
2-bromo-3,5-

dichloroisonicotinic acid

Physical Form Solid

Boiling Point 200-202 °C (Predicted)

Purity ≥96%

Storage Temperature Ambient

Safety and Handling
Based on available safety data sheets, this compound should be handled with care in a

laboratory setting.

Hazard Statement Code

Causes skin irritation. H315

Causes serious eye irritation. H319

May cause respiratory irritation. H335

Precautionary Statements: P261, P271, P280. Users should consult the full Safety Data Sheet

(SDS) from their supplier before handling.

Experimental Protocols
Note: No specific, peer-reviewed experimental protocols for the synthesis or biological

evaluation of 2-Bromo-3,5-dichloroisonicotinic acid have been found in the public domain.

The following sections describe generalized, hypothetical procedures based on common

practices for analogous compounds.
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Hypothetical Synthesis Outline
The synthesis of halogenated pyridine carboxylic acids often involves a multi-step process

starting from a simpler pyridine core. A potential, though unverified, synthetic route could

involve:

Halogenation of a suitable pyridine precursor.

Carboxylation of the pyridine ring, for instance, through lithiation followed by quenching with

carbon dioxide.

Purification of the final product, typically using techniques like recrystallization or column

chromatography.

Without specific literature, this remains a generalized approach.

General Workflow for Biological Screening
For novel isonicotinic acid derivatives, a common workflow to assess potential antimicrobial or

other biological activity would follow the steps outlined below. This is a representative workflow

and has not been specifically applied to the title compound.

Compound Acquisition
(CAS 343781-56-6)

Primary Antimicrobial Screening
(e.g., MIC Assay)

Cytotoxicity Assay
(e.g., MTT on cell lines)

Data Analysis:
Determine IC50 / MIC

Target-Based Assays
(If putative target is known)

If Active & Non-Toxic

Cell-Based Pathway Analysis
(e.g., Reporter Assays)

If Active & Non-Toxic

Lead Compound Identification

Click to download full resolution via product page

Caption: A generalized workflow for the initial biological evaluation of a novel chemical entity.

Biological Activity and Signaling Pathways
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There is no specific information in the public domain regarding the biological activity or

mechanism of action of 2-Bromo-3,5-dichloroisonicotinic acid.

However, the broader class of isonicotinic acids is well-studied. The most notable example is

isoniazid, an anti-tuberculosis drug that acts as a prodrug. Upon activation by a mycobacterial

catalase-peroxidase enzyme, it inhibits the synthesis of mycolic acid, a critical component of

the bacterial cell wall. Other substituted isonicotinic acids have been investigated for a range of

activities, including antibacterial, antifungal, and anti-inflammatory properties. The presence of

halogen atoms (bromine and chlorine) on the pyridine ring of the title compound may

significantly influence its physicochemical properties and potential biological interactions, a

common strategy in drug design to enhance efficacy.

Due to the absence of data, no signaling pathway diagrams can be provided for 2-Bromo-3,5-
dichloroisonicotinic acid. Further research would be required to determine if it interacts with

any biological targets and, if so, through which signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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